Cas no 2680792-79-2 (tert-butyl N-(4-chloro-3-fluoro-5-nitrophenyl)methylcarbamate)

• Product Name: tert-butyl N-(4-chloro-3-fluoro-5-nitrophenyl)methylcarbamate
• CAS No: 2680792-79-2
• MF: C₁₂H₁₄ClFN₂O₄
• MW: 304.701965808868
• CID: 5634857
• PubChem ID: 165923467
• Update Time: 2025-11-04

tert-butyl N-(4-chloro-3-fluoro-5-nitrophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28291167
• tert-butyl N-[(4-chloro-3-fluoro-5-nitrophenyl)methyl]carbamate
• 2680792-79-2
• tert-butyl N-(4-chloro-3-fluoro-5-nitrophenyl)methylcarbamate

• Inchi： 1S/C12H14ClFN2O4/c1-12(2,3)20-11(17)15-6-7-4-8(14)10(13)9(5-7)16(18)19/h4-5H,6H2,1-3H3,(H,15,17)
• InChI Key： OYLVNSPIJQZWRZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1[N+](=O)[O-])CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 304.0626128g/mol
• Monoisotopic Mass: 304.0626128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-(4-chloro-3-fluoro-5-nitrophenyl)methylcarbamate

tert-butyl N-(4-chloro-3-fluoro-5-nitrophenyl)methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(4-chloro-3-fluoro-5-nitrophenyl)methylcarbamate, with the CAS number 2680792-79-2, is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group, a methylcarbamate moiety, and a substituted phenyl ring. The presence of chlorine, fluorine, and nitro groups on the phenyl ring contributes to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of understanding the synthesis and properties of this compound. Researchers have explored various synthetic pathways to optimize the production of tert-butyl N-(4-chloro-3-fluoro-5-nitrophenyl)methylcarbamate. One notable approach involves the use of nucleophilic substitution reactions, where the tert-butyl group is introduced as a protecting agent for the carbamate functionality. This method not only enhances the stability of the intermediate but also facilitates further functionalization of the molecule.

The structural features of this compound play a crucial role in its biological activity. The nitro group on the phenyl ring is known to exhibit strong electron-withdrawing effects, which can influence the electronic properties of the molecule. This, in turn, affects its reactivity in various chemical reactions. Additionally, the fluorine atom introduces a unique combination of electronegativity and steric effects, further modulating the compound's behavior in different environments.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of tert-butyl N-(4-chloro-3-fluoro-5-nitrophenyl)methylcarbamate with greater accuracy. These studies have provided insights into its solubility, stability, and potential interactions with biological systems. For instance, molecular docking simulations have revealed that this compound may exhibit binding affinity towards certain protein targets, suggesting its potential as a lead compound in drug discovery.

The application of this compound extends beyond traditional chemical synthesis. Its role as an intermediate in the production of more complex molecules has been explored in various industrial settings. For example, it has been used as a precursor in the synthesis of agrochemicals and pharmaceutical agents. The versatility of this compound makes it a valuable asset in diverse research and development pipelines.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of tert-butyl N-(4-chloro-3-fluoro-5-nitrophenyl)methylcarbamate. These investigations are crucial for ensuring that its use does not pose significant risks to ecosystems or human health. Preliminary findings suggest that under specific conditions, this compound can undergo microbial degradation, although further research is needed to fully understand its environmental fate.

The integration of experimental and computational methods has significantly advanced our understanding of this compound's properties and applications. By leveraging cutting-edge technologies, researchers continue to unlock new possibilities for utilizing tert-butyl N-(4-chloro-3-fluoro-5-nitrophenyl)methylcarbamate in innovative ways. As interest in this compound grows, it is likely that new discoveries will further solidify its importance in both academic and industrial contexts.

In conclusion, tert-butyl N-(4-chloro-3-fluoro-5-nitrophenyl)methylcarbamate, with CAS number 2680792-79-2, stands as a testament to the intricate interplay between chemical structure and functionality. Its unique properties and potential applications make it a subject of ongoing research and development. As scientific advancements continue to unfold, this compound will undoubtedly remain at the forefront of chemical innovation.